Cas no 61175-85-7 (1-Dodecanaminium, N,N-didodecyl-N-octyl-, bromide)

• Product Name: 1-Dodecanaminium, N,N-didodecyl-N-octyl-, bromide
• CAS No: 61175-85-7
• MF: C₄₄H₉₂BrN
• MW: 715.111993789673
• CID: 489546
• PubChem ID: 71398578
• Update Time: 2025-04-19

1-Dodecanaminium, N,N-didodecyl-N-octyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N-didodecyl-N-octyl-, bromide
• tridodecyl(octyl)azanium,bromide
• DTXSID40819996
• 61175-85-7
• N,N-Didodecyl-N-octyldodecan-1-aminium bromide

• Inchi： 1S/C44H92N.BrH/c1-5-9-13-17-21-24-27-30-34-38-42-45(41-37-33-20-16-12-8-4,43-39-35-31-28-25-22-18-14-10-6-2)44-40-36-32-29-26-23-19-15-11-7-3;/h5-44H2,1-4H3;1H/q+1;/p-1
• InChI Key： BUNQADOWBAVLIE-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CCCCCCCC)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 620.9214
• Monoisotopic Mass: 713.64131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 46
• Rotatable Bond Count: 40
• Complexity: 453
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0